Cas no 338412-09-2 (Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-)
4-[[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]benzenesulfonyl chloride is a highly functionalized aromatic sulfonyl chloride derivative, characterized by the presence of a naphthyridine core substituted with two trifluoromethyl groups and linked to a benzenesulfonyl chloride moiety via an ether bridge. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, while the sulfonyl chloride functionality provides a reactive handle for further derivatization, making it a versatile intermediate in organic synthesis. Its structural features suggest potential utility in the development of pharmaceuticals, agrochemicals, or advanced materials, particularly where electron-withdrawing properties and chemical reactivity are desired. The compound's unique combination of a naphthyridine scaffold and sulfonyl chloride group may offer advantages in designing molecules with specific binding or catalytic properties.
338412-09-2 structure
Product Name:Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-
CAS No:338412-09-2
MF:C16H7ClF6N2O3S
MW:456.746802568436
CID:302010
PubChem ID:3731212
Update Time:2025-07-02
Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-
- Benzenesulfonyl chloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- (9CI)
- 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]benzenesulfonyl chloride
- 4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonylchloride
- AKOS005088396
- 3K-002
- 4-{[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy}benzene-1-sulfonyl chloride
- DTXSID10395651
- 4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonyl chloride
- 338412-09-2
- 4-{[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}benzenesulfonoyl chloride
-
- Inchi: 1S/C16H7ClF6N2O3S/c17-29(26,27)9-3-1-8(2-4-9)28-13-6-5-10-11(15(18,19)20)7-12(16(21,22)23)24-14(10)25-13/h1-7H
- InChI Key: XVRNOABVVNQUFX-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=CC=1)OC1C=CC2C(N=1)=NC(C(F)(F)F)=CC=2C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 455.97711
- Monoisotopic Mass: 455.977
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 69.15
Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM268144-1g |
4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonyl chloride |
338412-09-2 | 97% | 1g |
$*** | 2023-05-30 |
Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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